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Compound Name: 3-Methyl-5-vinylpyridine

Cat. No.: B1300887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Detailed research and application data specifically for 3-methyl-5-vinylpyridine as a monomer

in adhesive formulations are not extensively available in publicly accessible literature. The

following application notes and protocols are based on established principles for closely related

vinylpyridine isomers, such as 2-vinylpyridine, 4-vinylpyridine, and 2-methyl-5-vinylpyridine,

which are commonly used in adhesive applications. These protocols serve as a starting point

and will require optimization and validation for the specific use of 3-methyl-5-vinylpyridine.

Introduction
Vinylpyridines are a class of monomers that are valuable in the formulation of specialty

polymers and adhesives due to the presence of the vinyl group for polymerization and the

nitrogen atom in the pyridine ring. The pyridine moiety can enhance adhesion to various

substrates, particularly metals and textiles, through hydrogen bonding and potential acid-base

interactions. 3-Methyl-5-vinylpyridine, as a member of this class, is a potential candidate for

incorporation into adhesive systems to improve bond strength and thermal stability. Its primary

application is anticipated in copolymer systems, such as in pressure-sensitive adhesives

(PSAs) and structural adhesives, as well as in latex formulations for textile-to-rubber adhesion.
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A comprehensive set of experimentally verified physical properties for 3-methyl-5-
vinylpyridine is not readily available. The properties of the closely related isomer, 2-methyl-5-

vinylpyridine, and the parent compound, 3-methylpyridine, are provided below for reference

and estimation.

Property
3-Methyl-5-
vinylpyridine (CAS:
51961-51-4)

2-Methyl-5-
vinylpyridine (CAS:
140-76-1)[1]

3-Methylpyridine
(CAS: 108-99-6)[2]
[3]

Molecular Formula C₈H₉N C₈H₉N C₆H₇N

Molecular Weight 119.16 g/mol 119.16 g/mol 93.13 g/mol

Appearance Not specified
Clear to faintly

opalescent liquid
Colorless liquid

Boiling Point Not specified 177 °C 144 °C

Melting Point Not specified -14.3 °C -18 °C

Density Not specified 0.944 g/cm³ 0.957 g/mL

Refractive Index Not specified
1.5400-1.5454 at 20

°C
Not specified

pKa (conjugate acid) Not specified 5.67 Not specified

Applications in Adhesive Formulations
As a Co-monomer in Pressure-Sensitive Adhesives
(PSAs)
The incorporation of 3-methyl-5-vinylpyridine as a co-monomer in acrylic or styrenic PSA

formulations can potentially enhance adhesion to polar substrates and improve cohesive

strength. The pyridine group can act as a functional site for crosslinking.

In Resorcinol-Formaldehyde-Latex (RFL) Adhesives
Vinylpyridine-containing latexes are a critical component of RFL dips, which are used to

promote the adhesion of textile reinforcing cords (e.g., polyester, nylon, aramid) to rubber
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matrices in applications like tires and conveyor belts. 3-Methyl-5-vinylpyridine can be used in

the synthesis of styrene-butadiene-vinylpyridine (SBR-VP) latex for this purpose.

Experimental Protocols
Protocol 1: Synthesis of a 3-Methyl-5-vinylpyridine-
based Acrylic Pressure-Sensitive Adhesive via Emulsion
Polymerization
This protocol describes the synthesis of an acrylic-based PSA incorporating 3-methyl-5-
vinylpyridine.

Materials:

2-Ethylhexyl acrylate (2-EHA)

Methyl methacrylate (MMA)

3-Methyl-5-vinylpyridine (3M5VP)

Acrylic acid (AA)

Sodium dodecyl sulfate (SDS)

Potassium persulfate (KPS)

Sodium bicarbonate

Deionized water

Nitrogen gas

Equipment:

Jacketed glass reactor with a mechanical stirrer, condenser, thermocouple, and nitrogen

inlet.

Monomer and initiator feed pumps.
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Heating/cooling circulator.

Procedure:

Reactor Setup: Charge the reactor with deionized water and sodium dodecyl sulfate. Purge

with nitrogen for 30 minutes to remove oxygen.

Initial Charge: Heat the reactor to 75°C with continuous stirring.

Monomer Emulsion Preparation: In a separate beaker, prepare the monomer emulsion by

mixing 2-EHA, MMA, 3M5VP, AA, SDS, and deionized water.

Initiator Solution Preparation: Prepare an aqueous solution of potassium persulfate.

Polymerization:

Add a small portion of the monomer emulsion and the initiator solution to the reactor to

initiate polymerization.

After initiation (indicated by a slight temperature increase and change in appearance),

begin the continuous addition of the remaining monomer emulsion and initiator solution

over a period of 3 hours.

Maintain the reaction temperature at 80-85°C.

Post-Polymerization: After the feeds are complete, maintain the temperature for another 2

hours to ensure high monomer conversion.

Cooling and Neutralization: Cool the reactor to room temperature. Neutralize the latex with a

suitable base (e.g., ammonium hydroxide) to a pH of 7-8.

Filtration: Filter the resulting latex through a fine mesh to remove any coagulum.

Representative Formulation:
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Component Weight Percentage

2-Ethylhexyl acrylate 65%

Methyl methacrylate 25%

3-Methyl-5-vinylpyridine 5%

Acrylic acid 5%

Sodium dodecyl sulfate 1.5% (of total monomers)

Potassium persulfate 0.5% (of total monomers)

Deionized water To achieve 45-50% solids content

Experimental Workflow:
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Caption: Workflow for PSA Synthesis.
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Protocol 2: Preparation of a Resorcinol-Formaldehyde-
Latex (RFL) Dip with a 3-Methyl-5-vinylpyridine-based
Latex
This protocol outlines the preparation of an RFL adhesive dip using a pre-made styrene-

butadiene-3-methyl-5-vinylpyridine (SBR-3M5VP) latex.

Materials:

Resorcinol

Formaldehyde (37% aqueous solution)

Sodium hydroxide solution (10%)

SBR-3M5VP latex (approx. 41% solids)

Deionized water

Procedure:

Resorcinol-Formaldehyde (RF) Resin Preparation:

In a beaker, dissolve resorcinol in deionized water.

Slowly add the formaldehyde solution while stirring.

Add the sodium hydroxide solution to catalyze the reaction.

Allow the mixture to pre-react (age) for a specified time (e.g., 2-6 hours) at room

temperature with gentle stirring.

RFL Dip Formulation:

In a separate, larger vessel, add the SBR-3M5VP latex.

Slowly add the aged RF resin solution to the latex with continuous, gentle stirring.
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Add additional deionized water to achieve the desired final solids content.

Allow the final RFL dip to mature for 18-24 hours at room temperature before use.

Representative Formulation:

Component Parts by Dry Weight

SBR-3M5VP Latex 100

Resorcinol 11

Formaldehyde 6.2

Sodium Hydroxide 0.3

Final Solids Content ~20%

Logical Relationship Diagram:
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Caption: RFL Dip Formulation Process.

Performance Data (Representative)
The following tables present representative performance data for adhesives containing

vinylpyridine monomers. Note: This data is for general vinylpyridine-containing adhesives and

should be considered as a benchmark. The performance of adhesives with 3-methyl-5-
vinylpyridine may vary.

Table 1: Representative Properties of an Acrylic PSA with and without Vinylpyridine
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Property Standard Acrylic PSA
Acrylic PSA with
Vinylpyridine (5%)

Peel Adhesion (N/25mm) 15 - 20 20 - 28

Shear Strength (hours) 24 - 48 > 72

Tack (N) 8 - 12 10 - 15

Substrate Stainless Steel Stainless Steel

Table 2: Representative Adhesion of RFL-Treated Cord to Rubber

Latex Type in RFL Dip Vinylpyridine Content Pull-out Force (N)

Styrene-Butadiene (SB) 0% 80 - 100

Styrene-Butadiene-

Vinylpyridine (SB-VP)
10-15% 150 - 200

Conclusion
3-Methyl-5-vinylpyridine holds potential as a functional monomer in various adhesive

formulations. Its incorporation is expected to enhance adhesion to polar substrates and

improve the overall performance of the adhesive. The provided protocols, based on established

chemistries of related vinylpyridine monomers, offer a solid foundation for researchers to

explore the use of 3-methyl-5-vinylpyridine in their specific applications. It is imperative to

conduct thorough characterization and performance testing to optimize formulations and

validate the efficacy of this monomer in adhesive systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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